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For Immediate Release

[City, State] – [Date] – Inpyrfluxam, a novel succinate dehydrogenase inhibitor (SDHI)

fungicide, is demonstrating significant efficacy in the control of a broad spectrum of fungal

diseases across multiple key agricultural crops. This guide provides a comprehensive

comparison of Inpyrfluxam's performance against other market alternatives, supported by

experimental data, to inform researchers, scientists, and drug development professionals on its

potential applications and benefits in modern agriculture.

Inpyrfluxam, classified under the Fungicide Resistance Action Committee (FRAC) Group 7,

targets the mitochondrial complex II of pathogenic fungi, effectively inhibiting their respiration

and energy production.[1][2][3][4] This mode of action provides both preventative and curative

properties against a range of foliar, soil-borne, and seed-borne diseases.[1]

Comparative Efficacy of Inpyrfluxam
Field trials have consistently shown Inpyrfluxam's robust performance in various cropping

systems, often comparable or superior to other established fungicides.

Soybean (Glycine max)
In soybeans, Inpyrfluxam has proven effective against critical diseases such as Asian soybean

rust (Phakopsora pachyrhizi) and Rhizoctonia aerial blight. As a seed treatment, its efficacy in

controlling soybean seedling blight caused by Rhizoctonia solani is on par with other SDHI

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b6594776?utm_src=pdf-interest
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.scielo.br/j/rca/a/npWwG56vM4Gh5yxVJQzJFky/?format=html&lang=en
https://jcp.modares.ac.ir/article_1263.html
https://assbt.org/wp-content/uploads/2023/09/EvaluationofFungicideSeedTreatmentsforControlofShizoctonia.pdf
https://www.mdpi.com/2077-0472/14/3/383
https://www.scielo.br/j/rca/a/npWwG56vM4Gh5yxVJQzJFky/?format=html&lang=en
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fungicides like sedaxane and fluxapyroxad, leading to significant yield increases of

approximately 19% over base treatments.[5] For foliar applications against aerial blight,

Inpyrfluxam offers a distinct mode of action compared to the widely used strobilurins (FRAC

Code 11) and triazoles (FRAC Code 3), making it a valuable tool for resistance management.

[5] In regions like Brazil, where resistance to other fungicide classes is a growing concern, a

combination of inpyrfluxam and tebuconazole has shown lower disease severity and higher

grain yields in controlling Asian soybean rust.[1]

Crop Target Disease
Inpyrfluxam
Performance

Comparator
Fungicide(s)

Comparator
Performance

Soybean

Seedling Blight

(Rhizoctonia

solani)

Comparable

efficacy, ~19%

yield increase

over base

Sedaxane,

Fluxapyroxad

Comparable

efficacy, ~19%

yield increase

over base

Soybean
Asian Soybean

Rust

Lower disease

severity, higher

grain yield (in

combination with

tebuconazole)

Benzovindiflupyr

+ Picoxystrobin,

Benzovindiflupyr

+ Azoxystrobin,

Fluxapyroxad +

Pyraclostrobin

Varied, with

Fluxapyroxad +

Pyraclostrobin

also showing

high efficacy

Soybean
Rhizoctonia

Aerial Blight

Excellent

efficacy, provides

a new mode of

action for

resistance

management

Strobilurins (e.g.,

Azoxystrobin),

Triazoles

Effective, but

with noted

resistance

development to

strobilurins

Sugar Beet (Beta vulgaris)
Inpyrfluxam presents a new mode of action for controlling Rhizoctonia root and crown rot in

sugar beets, a disease primarily managed by strobilurins and triazoles.[5] As a seed treatment,

Inpyrfluxam, when added to a base treatment, has been shown to increase plant counts.[5]

For post-emergence control of Rhizoctonia solani, fungicides are most effective when applied
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just before infection takes place, with soil temperatures around 60-62°F being a key indicator.

[6]

Crop Target Disease
Inpyrfluxam
Performance

Comparator
Fungicide(s)

Comparator
Performance

Sugar Beet
Rhizoctonia Root

and Crown Rot

Provides a new

mode of action

for resistance

management

Azoxystrobin,

Pyraclostrobin,

Prothioconazole

Established

control, but with

the need for

alternative

modes of action

Sugar Beet

Rhizoctonia

Damping-off

(Seed

Treatment)

Increased plant

stand count
Penthiopyrad

Similar increase

in plant stand

count

Rice (Oryza sativa)
Field trials on rice have demonstrated that Inpyrfluxam is as effective as azoxystrobin and

fluxapyroxad in reducing sheath blight incidence. In one study, Inpyrfluxam reduced sheath

blight from 68% in the untreated control to 25%, a level of control not significantly different from

that of azoxystrobin (30%) and fluxapyroxad (32%).[5][7]

Crop Target Disease
Inpyrfluxam
Performance

Comparator
Fungicide(s)

Comparator
Performance

Rice Sheath Blight
25% disease

incidence

Azoxystrobin,

Fluxapyroxad

30% and 32%

disease

incidence,

respectively

Corn (Zea mays)
As a seed treatment and in-furrow application, Inpyrfluxam has shown protection against

Rhizoctonia diseases in corn that is comparable to widely used alternatives like sedaxane and

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ir4.cals.ncsu.edu/Fooduse/Protocols/P13511.pdf
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://journaljeai.com/index.php/JEAI/article/view/2109
https://escholarship.org/uc/item/89s1d6xm
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fluxapyroxad.[5][7] No significant differences in plant stand counts were observed between

these treatments.[5][7]

Crop Target Disease
Inpyrfluxam
Performance

Comparator
Fungicide(s)

Comparator
Performance

Corn

Rhizoctonia

Seed Decay and

Damping-off

Comparable

protection

Sedaxane,

Fluxapyroxad

Comparable

protection

Apple (Malus domestica)
In controlling apple scab, Inpyrfluxam has demonstrated high efficacy. In one trial, it reduced

scab severity from 11% in the untreated control to 2%, which was not significantly different from

the 4% severity observed with penthiopyrad.[5][7] Against powdery mildew, Inpyrfluxam
reduced disease incidence from 20% to 2%, outperforming penthiopyrad and kresoxim-methyl,

which both reduced incidence to 6%.[7]

Crop Target Disease
Inpyrfluxam
Performance

Comparator
Fungicide(s)

Comparator
Performance

Apple Apple Scab
2% disease

severity
Penthiopyrad

4% disease

severity

Apple Powdery Mildew
2% disease

incidence

Penthiopyrad,

Kresoxim-methyl

6% disease

incidence for

both

Experimental Protocols
The evaluation of Inpyrfluxam's efficacy relies on standardized and rigorous experimental

methodologies. The following provides an overview of typical protocols employed in field trials.

General Field Trial Design
Experimental Design: Most field efficacy trials utilize a Randomized Complete Block Design

(RCBD) with multiple replications (typically 4 or 5) to minimize the effects of field variability.
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[2][5][8]

Plot Size: Plot dimensions vary depending on the crop and available land, with examples

such as four rows spaced 97 cm apart and 7.9 m long for peanut trials.[8]

Application: Fungicides are typically applied using CO2-pressurized sprayers equipped with

nozzles designed to ensure thorough coverage of the target crop.[8] Application timing is

critical and is often based on crop growth stage, disease prediction models, or environmental

cues like soil temperature.[4][9]

Data Collection: Disease assessment is conducted at various intervals after application. This

can involve visual ratings of disease severity on leaves and fruit, stand counts, and

ultimately, crop yield.[2]

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine

statistically significant differences between treatments.[2]

Specific Protocol Example: Control of Rhizoctonia
solani in Sugar Beet (Greenhouse)

Objective: To evaluate the efficacy of fungicides for the control of R. solani on sugar beet.

Experimental Setup: Greenhouse conditions maintained at 22 ± 2°C with a 12-hour

photoperiod.[2]

Design: Randomized complete block with four replicates.[2]

Inoculation: Soil is inoculated with R. solani grown on a carrier medium such as barley seeds

prior to planting.[2][3]

Fungicide Application: Fungicides are applied in-furrow at the time of planting.[2]

Assessment: Stand counts are taken, and roots are evaluated for disease symptoms using a

rating scale (e.g., 0 to 7) at a set time point after inoculation (e.g., 21 days).[2]

Analysis: Data are analyzed using appropriate statistical models, such as the SAS general

linear model, to compare treatment means.[2]
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Visualizing Key Processes
To further elucidate the mechanisms and methodologies discussed, the following diagrams are

provided.
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Complex IVe- ATP SynthaseH+ gradient ATP
(Energy)
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Click to download full resolution via product page

Caption: Mode of Action of Inpyrfluxam as a Succinate Dehydrogenase Inhibitor (SDHI).
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Phase 1: Trial Planning

Phase 2: Field Execution

Phase 3: Data Collection & Analysis

Phase 4: Reporting
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Caption: Generalized Experimental Workflow for Fungicide Efficacy Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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